Cas no 817177-70-1 (1H-Tetrazolium, 1-amino-4,5-dimethyl-, iodide)

• Product name: 1H-Tetrazolium, 1-amino-4,5-dimethyl-, iodide
• CAS No: 817177-70-1
• MF: C₃H₈IN₅
• MW: 241.033591270447
• CID: 703320
• PubChem ID: 71420863

1H-Tetrazolium, 1-amino-4,5-dimethyl-, iodide Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazolium, 1-amino-4,5-dimethyl-, iodide
• 4,5-dimethyl-1,5-dihydrotetrazol-1-ium-1-amine,iodide
• 1-Amino-4,5-dimethyl-4,5-dihydro-1H-tetrazol-1-ium iodide
• 817177-70-1
• DTXSID40840043

• Inchi： InChI=1S/C3H9N5.HI/c1-3-7(2)5-6-8(3)4;/h3H,4H2,1-2H3;1H
• InChI Key： PXOQZZVXCYSYJX-UHFFFAOYSA-N
• SMILES： CC1[NH+](N=NN1C)N.[I-]

Computed Properties

• Exact Mass: 242.99809g/mol
• Monoisotopic Mass: 242.99809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4Ų